4-(N,N-dimethylsulfamoyl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl]benzamide
• InChI: InChI=1S/C17H22N4O3S2/c1-20(2)26(23,24)15-7-5-13(6-8-15)16(22)19-12-14-4-3-10-21(14)17-18-9-11-25-17/h5-9,11,14H,3-4,10,12H2,1-2H3,(H,19,22)
• InChI Key: PNLDEWNHKZRHCM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2CCCN2C3=NC=CS3
• Molecular Formula: C17H22N4O3S2
• Molecular Weight: 394.5 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)benzamide, also known as DTBP or DMSB, is a compound that has been extensively studied for its potential applications in scientific research. This compound is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects, making it an interesting candidate for further investigation.

Scientific Research Applications

Synthetic Methodologies and Heterocyclic Compound Formation

Research has shown that complex molecules involving pyrimidine, pyrazolopyridine, and other heterocyclic frameworks can be synthesized through various methodologies. For example, studies have demonstrated the synthesis of 2,3-disubstituted derivatives of 4H-pyrimido[2,1-b]-benzothiazole-4-one, showcasing the manipulation of heterocyclic cores which could be relevant for the synthesis and application of our compound of interest (Baheti, Kapratwar, & Kuberkar, 2002).

Antioxidant, Antitumor, and Antimicrobial Activities

The exploration of molecules for potential antioxidant, antitumor, and antimicrobial activities is a significant area of research. Studies on pyrazolopyridine derivatives have indicated that such compounds can exhibit high activity in these fields, suggesting that structurally similar compounds like 4-(N,N-dimethylsulfamoyl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)benzamide may also possess such properties and could be explored for these applications (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).

Chemical Separation and Quality Control

The development of methods for the separation of related substances and quality control of pharmaceuticals is another area where related compounds have been applied. For instance, the nonaqueous capillary electrophoresis technique has been utilized for the separation of imatinib mesylate and its related substances, demonstrating the potential for similar methodologies to be applied to the analysis and quality control of complex molecules like 4-(N,N-dimethylsulfamoyl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)benzamide (Ye, Huang, Li, Xiang, & Xu, 2012).